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Compound of Interest

Compound Name: Noscapine

Cat. No.: B1679977 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides essential, immediate safety and

logistical information for the handling of Noscapine, including operational and disposal plans,

to foster a secure laboratory environment.

Quantitative Safety Data
A summary of key quantitative safety data for Noscapine is provided below for easy reference

and comparison.

Parameter Value Species Reference

LD50 (Oral) 853 mg/kg Mouse [1][2]

LD50 (Intraperitoneal) 581 mg/kg Mouse [2]

LD50 (Subcutaneous) 700 mg/kg Mouse [2]

Melting Point
200°C

(decomposition)
[1]

Molecular Weight 449.88 g/mol [3]

Personal Protective Equipment (PPE)
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When handling Noscapine, especially in its powdered form, the following personal protective

equipment is mandatory to minimize exposure risk.

Respiratory Protection: A dust respirator is essential to prevent inhalation of airborne

particles.[1][4] In situations with a higher risk of exposure, a powered, positive flow, full-face

apparatus may be considered to avoid high thermal loads on the user.[4]

Hand Protection: Chemical-resistant gloves should be worn to prevent skin contact.[1][4]

Eye Protection: Safety glasses or goggles are required to protect the eyes from dust

particles.[1][4] A face shield may be necessary in situations with a higher risk of splashing or

dust generation.[1]

Skin and Body Protection: Wear protective clothing, such as a lab coat, to prevent skin

contamination.[1][4] Protective boots may be required depending on the scale of handling.[1]

Operational Plan for Handling Noscapine
A systematic approach to handling Noscapine from receipt to disposal is critical for safety and

regulatory compliance.

1. Receiving and Storage:

Upon receipt, inspect containers for damage or leaks.

Store Noscapine in its original, tightly sealed container in a cool, well-ventilated area.[3] A

refrigerator is recommended for storage.[1]

Store under an inert gas.[1]

Keep away from direct sunlight and sources of ignition.[3]

Special security requirements may apply, and storage in a vault may be mandated.[4]

2. Handling and Use:

All handling should be performed in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.[1][4]
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Avoid all personal contact, including inhalation and contact with skin and eyes.[4]

Do not eat, drink, or smoke in areas where Noscapine is handled.[4]

Wash hands thoroughly with soap and water after handling.[4]

Work clothes should be laundered separately from personal clothing.[4]

3. Disposal:

All waste must be handled in accordance with local, state, and federal regulations.[4]

Do not discharge into sewers or waterways.[4]

One disposal option is to dissolve or mix the material with a combustible solvent and burn it

in a chemical incinerator equipped with an afterburner and scrubber.[1]

Puncture empty containers to prevent reuse before disposal at an authorized landfill.[4]

Receiving Storage Handling

Disposal

Receive Shipment Inspect Container Store in Cool, Ventilated Area Secure in Locked Vault (if required) Don Personal Protective Equipment Handle in Ventilated Area Wash Hands After Handling

Collect Waste Dispose per Regulations

Click to download full resolution via product page

Noscapine Handling Workflow

Emergency Response Plan
Immediate and appropriate action is crucial in the event of an emergency involving Noscapine.

1. Spills:
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Minor Spills:

Clean up spills immediately.[4]

Avoid breathing dust and contact with skin and eyes.[4]

Wear appropriate PPE (protective clothing, gloves, safety glasses, and dust respirator).[4]

Use dry clean-up procedures to avoid generating dust.[4] Vacuum or sweep up the

material.[4] A vacuum cleaner with a HEPA filter is recommended.[4]

Dampen with water to prevent dusting before sweeping.[4]

Place the collected material in a suitable, sealed container for disposal.[4]

Major Spills:

Alert personnel in the area and emergency responders.[4]

Control personal contact by wearing appropriate protective clothing.[4]

Prevent the spillage from entering drains or water courses.[4]

If the spill is dry, use dry clean-up procedures.[4] If wet, vacuum or shovel the material into

labeled containers for disposal.[4]

Wash the spill area with large amounts of water and prevent runoff into drains.[4]

2. Personal Exposure:

Inhalation:

Remove the individual to fresh air.[3]

If breathing is difficult, administer artificial respiration or CPR if necessary.[3][4]

Seek immediate medical attention.[3]

Skin Contact:
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Immediately remove all contaminated clothing.[4]

Flush the skin and hair with running water and soap, if available.[4]

Seek medical attention if irritation occurs.[4]

Eye Contact:

Immediately flush the eyes with large amounts of water for at least 15 minutes, lifting the

upper and lower eyelids.[3][5]

Remove contact lenses if present and easy to do.[3]

Seek immediate medical attention.[3]

Ingestion:

If the person is conscious, have them rinse their mouth with water.[3][5]

Do NOT induce vomiting unless directed by medical personnel.[3]

Seek immediate medical attention.[3]

Spill Response Personal Exposure

Spill Occurs

Assess Spill Size

Minor Spill: Dry Cleanup

Minor

Major Spill: Evacuate & Alert

Major

Exposure Occurs

Inhalation: Fresh Air Skin Contact: Wash with Water Eye Contact: Flush with Water Ingestion: Rinse Mouth

Seek Medical Attention
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Noscapine Emergency Response

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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